Calcium lactobionate

Specification

• CAS No.: 110638-68-1
• Molecular Formula: C12H21CaO12+
• Molecular Weight: 397.37 g/mol
• IUPAC Name: calcium;(2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate
• Standard InChI: InChI=1S/C12H22O12.Ca/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;/h3-10,12-20H,1-2H2,(H,21,22);/q;+2/p-1/t3-,4-,5+,6+,7-,8-,9-,10-,12+;/m1./s1
• Standard InChI Key: NPOCJVVCDUFRAS-WWNCWODVSA-M
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Ca+2]
• SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.O.O.[Ca+2]
• Canonical SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.[Ca+2]

Introduction

Chemical Identity and Structure

Calcium lactobionate is a calcium salt derived from lactobionic acid, which itself is produced through the oxidation of lactose. There are some variations in the reported chemical formulas across different sources, which may reflect different hydration states or preparation methods. The compound is identified by the CAS number 5001-51-4, although alternative CAS numbers (110638-68-1) have also been associated with it.

The molecular formula has been reported as C12H22O12.1/2Ca with a corresponding molecular weight of 397.37 g/mol in some sources, while others cite a formula of C24H42CaO24 with a molecular weight of 754.65 g/mol. This discrepancy likely reflects different forms of the compound (monohydrate, dihydrate, or anhydrous forms).

Chemically, calcium lactobionate maintains the structural integrity of lactobionic acid, which consists of a gluconic acid molecule linked to a galactose unit. The calcium component serves as the counterion, stabilizing the carboxylic acid group of the lactobionic acid molecule.

Physical and Chemical Properties

Calcium lactobionate appears as a white to off-white solid under standard conditions. Its physical and chemical properties are summarized in the following table:

Property	Characteristic
Physical form	Solid
Color	White to Off-White
Melting point	~190°C (with decomposition)
Optical activity	[α]20/D +23.5±1°, c = 3% in H2O
Water solubility	100 mg/mL, yielding clear, colorless to very faintly yellow solution
Stability	Hygroscopic
Storage temperature	Room temperature

The compound exhibits significant optical activity, with a specific rotation of +23.5±1° when measured at 20°C using the D line of sodium (589.3 nm) at a concentration of 3% in water. This optical activity reflects the compound's stereochemical properties inherited from its parent sugar molecules.

Calcium lactobionate's hygroscopic nature necessitates appropriate storage conditions to prevent moisture absorption, which could potentially affect its stability and physical properties.

Preparation and Production Methods

Historical Synthesis Method

One of the earliest documented methods for preparing crystalline calcium lactobionate was published in a 1933 research paper from the Bureau of Standards. This method involved adding crystalline calcium lactobionate-calcium chloride to a suspension of calcium oxide in hot water. After filtration and washing with lime water to remove chloride, the resulting basic calcium lactobionate was suspended in water and carbonated. The solution was then filtered and evaporated to a thick syrup, which eventually solidified into crystalline calcium lactobionate.

Modern Bioproduction Methods

More recently, bioproduction methods have been developed for producing lactobionic acid and its salts, including calcium lactobionate. These methods utilize the enzymatic complex glucose-fructose oxidoreductase (GFOR) and glucono-δ-lactonase (GL) from the bacterium Zymomonas mobilis. This biotechnological approach offers potential advantages in terms of sustainability and process efficiency compared to traditional chemical synthesis methods.

The bioproduction pathway can be represented by the following simplified reaction:

Lactose + Catalyst + Calcium carbonate → Calcium lactobionate + Carbon dioxide

Pharmaceutical Applications

Calcium Supplementation

Calcium lactobionate serves as an effective calcium supplement for the prevention and treatment of calcium deficiency conditions. As a calcium salt, it provides bioavailable calcium that can be absorbed and utilized by the body for various physiological functions.

Therapeutic Indications

The primary therapeutic applications of calcium lactobionate include:

• Prevention and treatment of calcium deficiency

• Support for bone health and strength maintenance

• Management of osteoporosis and osteopenia

• Enhancement of calcium levels in individuals with calcium malabsorption

These applications make calcium lactobionate particularly valuable in populations at risk of calcium deficiency, including postmenopausal women, older adults, and individuals with malabsorption disorders.

Dosage and Administration

Adult Dosage

For adults, the typical recommended dosage of calcium lactobionate is 1-2 grams daily, usually divided into 1-2 doses. The specific dosage may vary depending on individual needs and the severity of calcium deficiency being addressed.

Pediatric Dosage

For children, dosages should be determined by healthcare providers based on various factors including age, weight, and the specific health needs of the individual child. No standardized pediatric dosing information was available in the sources reviewed.

Brand Name	Manufacturer
BLISE	AJANTA PHARMA LTD.
CAL-DE-CE	WANDER
KALZANA	GERMAN REMEDIES LTD.
MINIGADINE	RAPTAKOS BRETT AND CO. LTD.
OMILCAL	FRANCO INDIAN PHARMACEUTICAL LTD.

These products may contain calcium lactobionate as a sole active ingredient or in combination with other nutrients or therapeutic compounds.

Research Applications

In research settings, calcium lactobionate is utilized for various applications, particularly in pharmaceutical and biochemical studies. Research-grade calcium lactobionate is typically provided as a high-purity compound suitable for experimental applications.

For research purposes, stock solutions can be prepared according to specific concentration requirements, with proper consideration of solubility characteristics. The compound's stability in solution is temperature-dependent, with recommended storage periods varying with storage temperature.